Cas no 1174311-39-7 (3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1174311-39-7
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD11558486
• CID: 2113235
• PubChem ID: 33783408
• Update Time: 2025-11-01

3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-1-methyl-1H-Pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-(methoxymethyl)-1-methyl-
• FCH895937
• 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine

• MDL： MFCD11558486
• Inchi： 1S/C6H11N3O/c1-9-6(7)3-5(8-9)4-10-2/h3H,4,7H2,1-2H3
• InChI Key： KJASFPYFMYPMHS-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(N)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 53.1

Additional information on 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine

3-(Methoxymethyl)-1-Methyl-1H-Pyrazol-5-amine (CAS No. 1174311-39-7): An Overview and Recent Developments

3-(Methoxymethyl)-1-methyl-1H-pyrazol-5-amine, also known by its CAS number 1174311-39-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine.

Chemical Structure and Synthesis:

The chemical structure of 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring with a methoxymethyl group at the 3-position and a methyl group at the 1-position. The amine functionality at the 5-position adds to its reactivity and potential for further derivatization. The synthesis of this compound typically involves multi-step processes, including the formation of the pyrazole ring and subsequent functional group modifications.

One common synthetic route involves the reaction of an appropriate hydrazine derivative with a suitable aldehyde or ketone to form the pyrazole core. The methoxymethyl group can be introduced via an alkylation step using an alkyl halide, followed by deprotection to reveal the amine functionality. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalytic systems to improve yield and reduce waste.

Biological Properties:

3-(Methoxymethyl)-1-methyl-1H-pyrazol-5-amine has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Pyrazoles are known for their ability to modulate various biological targets, such as enzymes, receptors, and signaling pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a promising candidate for treating inflammatory diseases.

Another area of interest is its potential as an anti-cancer agent. Studies have shown that 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer cells.

Clinical Applications:

The therapeutic potential of 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine has led to its evaluation in preclinical studies for various diseases. In a preclinical study conducted on animal models of neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), the compound showed neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Furthermore, clinical trials are currently underway to assess its safety and efficacy in human subjects. Early results from phase I trials have indicated that 3-(methoxymethyl)-1-methyl-1H-pyrazol-5-amine is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

Conclusion:

3-(Methoxymethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1174311-39-7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure allows for versatile modifications, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.